Cas no 2680717-53-5 (2-(2,2,2-trifluoroacetyl)-2-azaspiro3.4octane-5-carboxylic acid)
2-(2,2,2-trifluoroacetyl)-2-azaspiro3.4octane-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28278789
- 2-(2,2,2-trifluoroacetyl)-2-azaspiro[3.4]octane-5-carboxylic acid
- 2680717-53-5
- 2-(2,2,2-trifluoroacetyl)-2-azaspiro3.4octane-5-carboxylic acid
-
- Inchi: 1S/C10H12F3NO3/c11-10(12,13)8(17)14-4-9(5-14)3-1-2-6(9)7(15)16/h6H,1-5H2,(H,15,16)
- InChI Key: HUVWTCMFPQNUKS-UHFFFAOYSA-N
- SMILES: FC(C(N1CC2(CCCC2C(=O)O)C1)=O)(F)F
Computed Properties
- Exact Mass: 251.07692773g/mol
- Monoisotopic Mass: 251.07692773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 57.6Ų
2-(2,2,2-trifluoroacetyl)-2-azaspiro3.4octane-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28278789-0.05g |
2-(2,2,2-trifluoroacetyl)-2-azaspiro[3.4]octane-5-carboxylic acid |
2680717-53-5 | 95.0% | 0.05g |
$1008.0 | 2025-03-19 | |
| Enamine | EN300-28278789-0.1g |
2-(2,2,2-trifluoroacetyl)-2-azaspiro[3.4]octane-5-carboxylic acid |
2680717-53-5 | 95.0% | 0.1g |
$1056.0 | 2025-03-19 | |
| Enamine | EN300-28278789-0.25g |
2-(2,2,2-trifluoroacetyl)-2-azaspiro[3.4]octane-5-carboxylic acid |
2680717-53-5 | 95.0% | 0.25g |
$1104.0 | 2025-03-19 | |
| Enamine | EN300-28278789-0.5g |
2-(2,2,2-trifluoroacetyl)-2-azaspiro[3.4]octane-5-carboxylic acid |
2680717-53-5 | 95.0% | 0.5g |
$1152.0 | 2025-03-19 | |
| Enamine | EN300-28278789-1.0g |
2-(2,2,2-trifluoroacetyl)-2-azaspiro[3.4]octane-5-carboxylic acid |
2680717-53-5 | 95.0% | 1.0g |
$1200.0 | 2025-03-19 | |
| Enamine | EN300-28278789-2.5g |
2-(2,2,2-trifluoroacetyl)-2-azaspiro[3.4]octane-5-carboxylic acid |
2680717-53-5 | 95.0% | 2.5g |
$2351.0 | 2025-03-19 | |
| Enamine | EN300-28278789-5.0g |
2-(2,2,2-trifluoroacetyl)-2-azaspiro[3.4]octane-5-carboxylic acid |
2680717-53-5 | 95.0% | 5.0g |
$3479.0 | 2025-03-19 | |
| Enamine | EN300-28278789-10.0g |
2-(2,2,2-trifluoroacetyl)-2-azaspiro[3.4]octane-5-carboxylic acid |
2680717-53-5 | 95.0% | 10.0g |
$5159.0 | 2025-03-19 | |
| Enamine | EN300-28278789-1g |
2-(2,2,2-trifluoroacetyl)-2-azaspiro[3.4]octane-5-carboxylic acid |
2680717-53-5 | 1g |
$1200.0 | 2023-09-09 | ||
| Enamine | EN300-28278789-5g |
2-(2,2,2-trifluoroacetyl)-2-azaspiro[3.4]octane-5-carboxylic acid |
2680717-53-5 | 5g |
$3479.0 | 2023-09-09 |
2-(2,2,2-trifluoroacetyl)-2-azaspiro3.4octane-5-carboxylic acid Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on 2-(2,2,2-trifluoroacetyl)-2-azaspiro3.4octane-5-carboxylic acid
Introduction to 2-(2,2,2-trifluoroacetyl)-2-azaspiro3.4octane-5-carboxylic acid (CAS No. 2680717-53-5)
2-(2,2,2-trifluoroacetyl)-2-azaspiro3.4octane-5-carboxylic acid, identified by the CAS number 2680717-53-5, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique structural and functional properties. This spirocyclic compound features a nitrogen-containing heterocycle linked to a carbonyl-bearing trifluoroacetyl group, making it a promising candidate for further exploration in drug discovery and material science applications.
The molecular structure of this compound consists of a spiro framework that combines an azaspiro system with a linear octane chain, terminated by a carboxylic acid functional group. The presence of the trifluoroacetyl moiety introduces electron-withdrawing effects and enhanced lipophilicity, which are critical factors in modulating the bioactivity of pharmaceutical candidates. Such structural features have been extensively studied for their potential in enhancing metabolic stability and improving pharmacokinetic profiles in drug candidates.
In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit conformational rigidity and unique binding interactions with biological targets. The nitrogen atom in the azaspiro ring can serve as a hydrogen bond acceptor or participate in π-stacking interactions, which are essential for designing high-affinity ligands. The trifluoroacetyl group further enhances these interactions by increasing the electrophilicity of the adjacent carbonyl carbon, making it an attractive scaffold for covalent drug design strategies.
Current research in medicinal chemistry has highlighted the utility of spirocyclic scaffolds in developing novel therapeutics. For instance, spirocyclic derivatives have been explored as kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and antiviral agents. The structural motif of 2-(2,2,2-trifluoroacetyl)-2-azaspiro3.4octane-5-carboxylic acid aligns well with these trends, offering a versatile platform for further derivatization and optimization.
The carboxylic acid functionality at the terminal position provides an additional handle for chemical modification, enabling the attachment of various pharmacophores or biomolecules through amide bond formation. This versatility makes the compound particularly valuable for fragment-based drug design and library synthesis efforts aimed at identifying novel bioactive molecules.
From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations that highlight advanced techniques in spirocyclic construction and fluorinated compound synthesis. The introduction of the trifluoroacetyl group requires careful control of reaction conditions to ensure high yield and purity, often necessitating specialized reagents and catalysts. These synthetic challenges underscore the importance of robust methodologies in producing complex molecular architectures like this one.
The pharmacological potential of CAS No. 2680717-53-5 has not yet been fully elucidated, but preliminary studies suggest that its unique structural features may confer advantages over conventional small-molecule drugs. For example, the spirocyclic core could enhance binding affinity by restricting conformational flexibility, while the trifluoroacetyl group may improve membrane permeability and metabolic stability. These properties are particularly relevant in the context of developing next-generation biologics and targeted therapies.
In addition to its pharmaceutical applications, this compound may find utility in material science and agrochemical research. Spirocyclic derivatives have been explored as chiral auxiliaries or catalysts due to their rigid frameworks and tunable electronic properties. The presence of fluorine atoms further enhances material properties such as thermal stability and chemical resistance, making it an attractive candidate for advanced material formulations.
The growing body of literature on spirocyclic compounds underscores their significance as privileged scaffolds in drug discovery. Researchers are increasingly leveraging computational methods and high-throughput screening to identify novel derivatives with enhanced bioactivity. As such, 2-(2,2,2-trifluoroacetyl)-2-azaspiro3.4octane-5-carboxylic acid represents an exciting opportunity for further investigation into its potential applications across multiple scientific disciplines.
In conclusion, CAS No. 2680717-53-5 is a structurally intriguing compound with significant potential in medicinal chemistry and beyond. Its unique combination of a spirocyclic core and trifluoroacetyl functionality makes it a versatile scaffold for drug design and material innovation. As research continues to uncover new applications for such specialized molecules, compounds like this one will undoubtedly play a crucial role in advancing scientific discovery and technological development.
2680717-53-5 (2-(2,2,2-trifluoroacetyl)-2-azaspiro3.4octane-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)